Cas no 2227756-51-4 (rac-(1R,3R)-3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227756-51-4
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 6518728
• PubChem ID: 165795569
• Update Time: 2025-10-29

rac-(1R,3R)-3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227756-51-4
• EN300-1977181

• Inchi： 1S/C11H12ClNO2/c1-11(2)7(8(11)10(14)15)6-4-3-5-13-9(6)12/h3-5,7-8H,1-2H3,(H,14,15)/t7-,8+/m1/s1
• InChI Key： SQRBREHEXOTVQB-SFYZADRCSA-N
• SMILES： ClC1C(=CC=CN=1)[C@@H]1[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Additional information on rac-(1R,3R)-3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Racemic (1R,3R)-3-(2-Chloropyridin-3-yl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2227756-51-4, commonly referred to as racemic (1R,3R)-3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, is a structurally unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its cyclopropane ring system, which is substituted with a 2-chloropyridin-3-yl group and a carboxylic acid moiety. The stereochemistry of the compound is defined by the (1R,3R) configuration, which plays a critical role in its chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of organocatalytic reactions and asymmetric induction techniques. The synthesis involves the construction of the cyclopropane ring via a [2+1] cycloaddition reaction, followed by selective functionalization to introduce the 2-chloropyridin-3-yl group and the carboxylic acid moiety. These methods have significantly improved the yield and enantioselectivity of the synthesis process, making it more accessible for large-scale production.

The structural features of racemic (1R,3R)-3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid make it an interesting candidate for exploring its pharmacological properties. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit COX-2 (cyclooxygenase-2) enzymes, which are key targets in anti-inflammatory drug development. This activity suggests that the compound could be a promising lead for developing novel anti-inflammatory agents.

In addition to its pharmacological applications, racemic (1R,3R)-3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has shown potential in materials science. Its rigid cyclopropane structure and substituent pattern make it suitable for use as a building block in supramolecular chemistry. Researchers have explored its ability to form self-assembled structures under specific conditions, which could be exploited for designing new materials with tailored properties.

The stereochemistry of this compound is another area of active research. The (1R,3R) configuration imparts specific chiral properties that influence its interactions with biological systems. Studies have shown that enantiomerically pure forms of this compound exhibit different pharmacokinetic profiles, highlighting the importance of stereochemistry in drug design. This has led to further investigations into the enantioselective synthesis and biological evaluation of individual enantiomers.

From an environmental perspective, racemic (1R,3R)-3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has been assessed for its biodegradability and ecological impact. Preliminary studies indicate that it undergoes rapid degradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly. These findings are particularly relevant for industries considering its application in agrochemicals or personal care products.

In conclusion, racemic (1R,3R)-3-(2-chloropyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the advancement of modern chemistry and pharmacology.